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Compound of Interest

(19R)-13-Deoxy-19-
Compound Name:
hydroxyenmein

Cat. No.: B12370495

Essential Safety and Handling Guide for (19R)-13-
Deoxy-19-hydroxyenmein

This document provides crucial safety and logistical information for the handling and disposal
of (19R)-13-Deoxy-19-hydroxyenmein, a diterpenoid alkaloid. Given the absence of a specific
Safety Data Sheet (SDS) for this compound, the following guidance is based on the general
properties of diterpenoid alkaloids and best practices for handling potent chemical compounds.
Researchers, scientists, and drug development professionals should handle this substance
with caution in a controlled laboratory setting.

Quantitative Data Summary

Due to the lack of specific toxicological and physical data for (19R)-13-Deoxy-19-
hydroxyenmein, the following table provides general information for this class of compounds.
A conservative approach to safety is strongly recommended.
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Parameter Value Notes and Citations

(19R)-13-Deoxy-19-
Chemical Class Diterpenoid Alkaloid hydroxyenmein is a complex
diterpenoid alkaloid.[1][2]

CAS Number 16763-48-7 [3]1[4]
Molecular Formula C20H2606 [41[5]
Molecular Weight 362.42 [4]

Based on the typical
Appearance Solid (Presumed) characteristics of similar
compounds.[6]

For highly potent compounds
Occupational Exposure Limit where no specific data is
<1 pg/m3 (Assumed) ] )
(OEL) available, a conservative OEL

is assumed.[6]

Some diterpenoid alkaloids are

LD50 (Oral, Rat) Data Not Available ]
known to be toxic.[7]
Diterpenoid alkaloids can
] ) o exhibit a range of biological
Primary Hazards Potential for acute toxicity.

activities and potential toxicity.

[11(21[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure when handling (19R)-13-
Deoxy-19-hydroxyenmein. The following PPE is mandatory:

o Eye Protection: Chemical safety goggles with a snug fit are essential to prevent eye contact.
For tasks with a splash hazard, a face shield must be worn in addition to goggles.[6][8]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Given the
unknown permeability of this specific compound, consider double-gloving. Gloves should be
inspected before use and changed immediately if contaminated or compromised.[6][9]
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o Respiratory Protection: In the absence of specific inhalation toxicity data, a respirator is
recommended, especially when handling the compound as a powder or if aerosolization is
possible. The type of respirator should be selected based on a risk assessment of the
specific procedure.[6][8]

» Protective Clothing: A lab coat or a chemical-resistant apron or coverall should be worn to
protect the skin. Ensure clothing provides full coverage.[6][9]

o Footwear: Closed-toe shoes are mandatory in any laboratory setting where hazardous
chemicals are handled.[6]

Operational and Disposal Plans
Handling Procedures

o Preparation: All work should be conducted in a designated area, such as a chemical fume
hood or a glove box, to minimize inhalation exposure.[6]

» Weighing: When weighing the powdered compound, use a containment balance or a balance
within a ventilated enclosure to prevent the dispersal of dust.

e Solution Preparation: When preparing solutions, add the solid (19R)-13-Deoxy-19-
hydroxyenmein to the solvent slowly to avoid splashing.[6]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[6]

Spill Procedures
o Small Spills:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent material such as vermiculite or
sand.[6]

o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste.[6]
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e Large Spills:
o Evacuate the area immediately.

o Contact your institution's environmental health and safety (EHS) department.

Disposal Plan

All waste containing (19R)-13-Deoxy-19-hydroxyenmein, including contaminated PPE and
absorbent materials, must be disposed of as hazardous chemical waste. Follow all local, state,
and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the

drain or in regular trash.

Experimental Protocols

While specific experimental protocols for (19R)-13-Deoxy-19-hydroxyenmein are not readily
available, a general protocol for the preparative isolation of similar diterpenoid alkaloids
involves pH-zone-refining counter-current chromatography.[10][11] This technique is effective
for separating alkaloids with similar structures and properties.[10] The process typically
involves dissolving the crude extract in a two-phase solvent system and using an acid in the
lower phase and a base in the upper phase to achieve separation.[11]

Visualizations
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Caption: Safe handling workflow for (19R)-13-Deoxy-19-hydroxyenmein.
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Caption: Spill response plan for (19R)-13-Deoxy-19-hydroxyenmein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (19R)-13-
Deoxy-19-hydroxyenmein]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-19r-13-deoxy-19-hydroxyenmein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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